Cas no 228119-52-6 (2-chloro-4-(trifluoromethyl)-1,3-thiazole)

• Product Name: 2-chloro-4-(trifluoromethyl)-1,3-thiazole
• CAS No: 228119-52-6
• MF: C₄HClF₃NS
• MW: 187.570648908615
• MDL: MFCD16617666
• CID: 1015926
• PubChem ID: 17803785
• Update Time: 2025-05-22

2-chloro-4-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(TRIFLUOROMETHYL)THIAZOLE
• 2-Chloro-4-(trifluoromethyl)-1,3-thiazole
• 2-chloro-4-(trifluoromethoxy)phenylamine
• 2-Chloro-4-trifluoromethoxyaniline
• 2-chloro-4-trifluoromethoxyphenylamine
• 2-chloro-4-trifluoromethoxy-phenylamine
• 2-chloro-4-trifluoromethylthiazole
• 4-trifluoromethoxy-2-chloroaniline
• AC1MC0BT
• ACMC-209wey
• PubChem2941
• SBB003433
• SureCN1351195
• AKOS012240771
• SB15817
• P11892
• MFCD16617666
• EN300-107397
• Z1037582836
• AS-51091
• CS-0056648
• 2-Chloro-4-(trifluoromethyl)-thiazole
• A18480
• SCHEMBL3159540
• 228119-52-6
• Thiazole, 2-chloro-4-(trifluoromethyl)-
• 2-chloro-4-(trifluoromethyl)-1,3-thiazole

• MDL： MFCD16617666
• Inchi： 1S/C4HClF3NS/c5-3-9-2(1-10-3)4(6,7)8/h1H
• InChI Key： NAGITCQJDYYKJJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C(F)(F)F

Computed Properties

• Exact Mass: 186.9470324g/mol
• Monoisotopic Mass: 186.9470324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-chloro-4-(trifluoromethyl)-1,3-thiazole

Comprehensive Overview of 2-Chloro-4-(trifluoromethyl)-1,3-thiazole (CAS No. 228119-52-6)

2-Chloro-4-(trifluoromethyl)-1,3-thiazole (CAS No. 228119-52-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique thiazole ring structure and trifluoromethyl functional group, is widely utilized as a key intermediate in the synthesis of advanced chemicals. Its molecular formula, C₄H₂ClF₃NS, highlights its potential for diverse applications, particularly in the development of novel crop protection agents and bioactive molecules.

The growing demand for 2-Chloro-4-(trifluoromethyl)-1,3-thiazole is closely tied to its role in modern pest control solutions. With increasing global concerns about sustainable agriculture and food security, researchers are actively exploring its derivatives for their efficacy against resistant pests. The compound's chloro and trifluoromethyl moieties contribute to its stability and reactivity, making it a preferred choice for designing next-generation agrochemical formulations. Industry experts frequently search for terms like "thiazole derivatives in agriculture" and "CAS 228119-52-6 applications," reflecting its relevance in current scientific discourse.

In the pharmaceutical sector, 2-Chloro-4-(trifluoromethyl)-1,3-thiazole serves as a critical building block for drug discovery. Its structural features align with the rising interest in fluorinated compounds, which are known for their enhanced bioavailability and metabolic stability. Recent studies have investigated its potential in antimicrobial and anti-inflammatory agents, addressing pressing health challenges such as antibiotic resistance. Searches for "trifluoromethyl thiazole drug candidates" and "CAS 228119-52-6 synthesis" underscore its importance in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 2-Chloro-4-(trifluoromethyl)-1,3-thiazole involves sophisticated organic synthesis techniques, including halogenation and cyclization reactions. Researchers emphasize optimizing yield and purity, as highlighted by queries like "efficient synthesis of 228119-52-6." The compound's thermal stability and solubility properties further make it suitable for industrial-scale production, meeting the needs of high-value chemical manufacturing.

Environmental and regulatory considerations also play a pivotal role in the adoption of 2-Chloro-4-(trifluoromethyl)-1,3-thiazole. As industries shift toward green chemistry principles, efforts are underway to develop eco-friendly synthesis routes for this compound. Topics such as "biodegradability of thiazole derivatives" and "regulatory status of 228119-52-6" are frequently explored, reflecting the balance between innovation and sustainability.

In summary, 2-Chloro-4-(trifluoromethyl)-1,3-thiazole (CAS No. 228119-52-6) stands at the intersection of cutting-edge research and industrial application. Its versatility in agrochemicals, pharmaceuticals, and material science ensures its continued prominence. By addressing contemporary challenges like pest resistance and drug development, this compound exemplifies the synergy between molecular design and real-world impact.